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An In-depth Technical Guide on the Theoretical Studies of 1,1,4,4-Butanetetracarboxylic Acid

Introduction

1,1,4,4-Butanetetracarboxylic acid (BTCA) is a polycarboxylic acid with the chemical formula
CsH100s. Its structure features a four-carbon butane backbone with two carboxyl groups
attached to the first and fourth carbon atoms. This arrangement of functional groups imparts
unique chemical properties, making it a subject of interest in theoretical and applied chemistry.
A significant area of research for BTCA is its evaluation as an analog for the metal-binding site
in dipeptides of gamma-carboxyglutamic acid (Gla).[1] Molecular modeling studies have been
instrumental in understanding its conformational possibilities and its potential to mimic
biological metal-binding motifs.

This technical guide provides a summary of the theoretical studies concerning 1,1,4,4-
Butanetetracarboxylic acid, focusing on its molecular properties, conformational analysis,
and the computational methods employed in its investigation.

Molecular and Computed Properties

A summary of the key computed properties for 1,1,4,4-Butanetetracarboxylic acid is
presented in the table below. These values are derived from computational chemistry
databases and provide a foundational understanding of the molecule's characteristics.
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Property Value Source

Molecular Formula CsH100s PubChem|[2]

Molecular Weight 234.16 g/mol PubChem|[2]

Exact Mass 234.03756727 Da PubChem|[2]
butane-1,1,4,4-tetracarboxylic

IUPAC Name ] PubChem|[2]
acid

CAS Number 4435-38-5 PubChem|[2]

Synthesis and Characterization

While the primary focus of this guide is on theoretical studies, a brief overview of its synthesis
provides context for its availability for experimental validation of theoretical predictions. 1,1,4,4-
Butanetetracarboxylic acid is synthesized via its tert-butyl ester. Following synthesis, its
structure and purity are confirmed using standard analytical techniques such as Nuclear
Magnetic Resonance (NMR) spectroscopy, mass spectrometry, and elemental analysis.[1]

Conformational Analysis and Molecular Modeling

Theoretical studies, particularly molecular modeling, have been pivotal in elucidating the
conformational landscape of 1,1,4,4-Butanetetracarboxylic acid. These studies suggest that
the four carboxylic acid groups can adopt a conformation that closely resembles the spatial
arrangement of the four gamma-carboxylic acid groups in di-gamma-carboxyglutamic acid
(GlaGla).[1] This conformational similarity is the basis for its investigation as a GlaGla
analogue.

The ability of BTCA to chelate metal ions is a key area of theoretical investigation. Equilibrium
binding constants with protons, as well as with divalent cations like Ca(ll) and Mg(ll), have
been determined experimentally and are comparable to those of GlaGla peptides with blocked
termini.[1] These experimental findings support the conformations predicted by molecular
modeling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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